Cas no 2287275-04-9 ((5-Benzyl-1-methylimidazol-2-yl)methanamine)

(5-Benzyl-1-methylimidazol-2-yl)methanamine is a versatile imidazole-based amine compound with applications in pharmaceutical and organic synthesis. Its structure features a benzyl-substituted imidazole core with a methylamine side chain, offering reactivity useful for derivatization and ligand design. The compound serves as a key intermediate in the development of bioactive molecules, particularly in medicinal chemistry for targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and compatibility with common synthetic protocols make it a practical choice for research and industrial applications. The presence of both aromatic and amine functional groups allows for selective modifications, enhancing its utility in heterocyclic chemistry and drug discovery.
(5-Benzyl-1-methylimidazol-2-yl)methanamine structure
2287275-04-9 structure
Product Name:(5-Benzyl-1-methylimidazol-2-yl)methanamine
CAS No:2287275-04-9
MF:C12H15N3
MW:201.267602205276
CID:6420314
PubChem ID:137944266
Update Time:2025-06-13

(5-Benzyl-1-methylimidazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (5-Benzyl-1-methylimidazol-2-yl)methanamine
    • 2287275-04-9
    • (5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
    • EN300-6734992
    • Inchi: 1S/C12H15N3/c1-15-11(9-14-12(15)8-13)7-10-5-3-2-4-6-10/h2-6,9H,7-8,13H2,1H3
    • InChI Key: JCRFFGUJRYJLOI-UHFFFAOYSA-N
    • SMILES: N1(C)C(CN)=NC=C1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 201.126597491g/mol
  • Monoisotopic Mass: 201.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.8Ų

(5-Benzyl-1-methylimidazol-2-yl)methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-6734992-0.05g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
0.05g
$162.0 2025-03-13
Enamine
EN300-6734992-0.1g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
0.1g
$241.0 2025-03-13
Enamine
EN300-6734992-0.25g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
0.25g
$347.0 2025-03-13
Enamine
EN300-6734992-0.5g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
0.5g
$546.0 2025-03-13
Enamine
EN300-6734992-1.0g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
1.0g
$699.0 2025-03-13
Enamine
EN300-6734992-2.5g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
2.5g
$1370.0 2025-03-13
Enamine
EN300-6734992-5.0g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
5.0g
$2028.0 2025-03-13
Enamine
EN300-6734992-10.0g
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95.0%
10.0g
$3007.0 2025-03-13
Aaron
AR028MQ8-50mg
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95%
50mg
$248.00 2025-02-16
Aaron
AR028MQ8-100mg
(5-benzyl-1-methyl-1H-imidazol-2-yl)methanamine
2287275-04-9 95%
100mg
$357.00 2025-02-16

Additional information on (5-Benzyl-1-methylimidazol-2-yl)methanamine

Introduction to (5-Benzyl-1-methylimidazol-2-yl)methanamine (CAS No. 2287275-04-9)

(5-Benzyl-1-methylimidazol-2-yl)methanamine, with the CAS number 2287275-04-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antibacterial, and anti-inflammatory properties.

The chemical structure of (5-Benzyl-1-methylimidazol-2-yl)methanamine consists of an imidazole ring substituted with a benzyl group at the 5-position and a methyl group at the 1-position, with an amino group attached to the methylene bridge. This unique structural arrangement confers the compound with specific pharmacological properties that make it a valuable candidate for various therapeutic applications.

Recent studies have highlighted the potential of (5-Benzyl-1-methylimidazol-2-yl)methanamine in the treatment of neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2023 demonstrated that this compound exhibits potent neuroprotective effects by inhibiting the production of reactive oxygen species (ROS) and reducing neuronal cell death in vitro. These findings suggest that (5-Benzyl-1-methylimidazol-2-yl)methanamine could be a promising lead compound for the development of new drugs targeting neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its neuroprotective properties, (5-Benzyl-1-methylimidazol-2-yl)methanamine has also shown potential as an anti-inflammatory agent. A research team from the University of California, Los Angeles (UCLA) reported in 2022 that this compound effectively reduces inflammation in animal models of inflammatory bowel disease (IBD). The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of chronic inflammation.

The synthesis of (5-Benzyl-1-methylimidazol-2-yl)methanamine has been optimized through various methodologies to improve yield and purity. One common synthetic route involves the reaction of 5-benzylimidazole with methyl iodide followed by nucleophilic substitution with ammonia. Advanced techniques such as microwave-assisted synthesis have also been employed to enhance the efficiency and scalability of the process, making it more suitable for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that (5-Benzyl-1-methylimidazol-2-yl)methanamine exhibits low toxicity at therapeutic concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile and potential side effects. These studies will be crucial for advancing this compound through the drug development pipeline and ultimately bringing it to market as a viable therapeutic option.

The potential applications of (5-Benzyl-1-methylimidazol-2-yl)methanamine extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research to investigate the role of imidazole derivatives in various biological processes. Its unique structure and functional groups make it an excellent candidate for use in high-throughput screening assays to identify new drug targets and develop novel therapeutic strategies.

In conclusion, (5-Benzyl-1-methylimidazol-2-yl)methanamine (CAS No. 2287275-04-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its neuroprotective and anti-inflammatory properties, combined with its favorable safety profile, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the biological activities and therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.

Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.